4-Isopropoxy-2-methylbenzoic acid
Overview
Description
4-Isopropoxy-2-methylbenzoic acid is a chemical compound with the molecular formula C11H14O3 . It is a derivative of benzoic acid, which is a type of aromatic carboxylic acid .
Molecular Structure Analysis
The molecular structure of this compound consists of an aromatic ring (benzene) with an isopropoxy group and a methyl group attached to it, along with a carboxylic acid group . The molecular weight of this compound is 194.23 g/mol .Scientific Research Applications
Versatile Platform Intermediate for Value-Added Compounds
4-Isopropoxy-2-methylbenzoic acid, similar to 4-hydroxybenzoic acid, has emerged as a promising intermediate for several value-added bioproducts. These bioproducts have potential applications in diverse fields such as food, cosmetics, pharmacy, and fungicides. The biosynthesis of 4-hydroxybenzoic acid-based products, which may parallel those of this compound, leverages synthetic biology and metabolic engineering approaches. This facilitates the production of high-value compounds like resveratrol, muconic acid, gastrodin, xiamenmycin, and vanillyl alcohol (Wang et al., 2018).
Synthesis Techniques and Their Impact
The synthesis of compounds related to this compound, such as 2-isopropoxy-4-nitrobenzoic acid, has been explored, highlighting the influence of factors like temperature and base concentration on yield and product formation. This research offers insights into the optimization of synthesis conditions for related compounds (Nué-Martínez et al., 2021).
Analytical Methods in Food Science
In the realm of food science, compounds structurally similar to this compound, like parabens (esters of 4-hydroxybenzoic acid), are extensively used as preservatives. High-performance liquid chromatography–tandem mass spectrometry (HPLC–MS/MS) methods have been developed for quantifying parabens in food, demonstrating the relevance of such compounds in food safety and quality control (Cao et al., 2013).
Metabolism and Biodegradation Studies
The metabolism of parabens, which are structurally related to this compound, has been studied in human liver microsomes and plasma. This research helps in understanding the biotransformation and potential accumulation of such compounds in human tissues, which is essential for assessing their safety and environmental impact (Abbas et al., 2010).
Safety and Hazards
Properties
IUPAC Name |
2-methyl-4-propan-2-yloxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-7(2)14-9-4-5-10(11(12)13)8(3)6-9/h4-7H,1-3H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTZOSZBGDBNSEM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC(C)C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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